Cas no 40753-14-8 (1,2,3-Thiadiazole,4-(4-methylphenyl)-)

1,2,3-Thiadiazole,4-(4-methylphenyl)- structure
40753-14-8 structure
Product Name:1,2,3-Thiadiazole,4-(4-methylphenyl)-
CAS No:40753-14-8
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD00052101
CID:328008
PubChem ID:2739137
Update Time:2025-09-27

1,2,3-Thiadiazole,4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole,4-(4-methylphenyl)-
    • 4-(4-METHYLPHENYL)-1,2,3-THIADIAZOLE
    • 4-(4-methylphenyl)thiadiazole
    • 4-(p-tolyl)-1,2,3-thiadiazole
    • 4-p-Tolyl-1,2,3-thiadiazole
    • AS-9316
    • 4-(4-methylphenyl)-1,2,3-thiadiazole, AldrichCPR
    • SCHEMBL6153838
    • BDBM600908
    • AKOS006229022
    • DTXSID60372295
    • (4-methylphenyl)-1,2,3-thiadiazole
    • HMS562N19
    • MFCD00052101
    • FT-0616651
    • HMS2790H22
    • SMR000460845
    • CHEMBL1332184
    • 40753-14-8
    • CS-0332393
    • MLS000859866
    • US11634391, Compound 145
    • Maybridge1_007521
    • A825268
    • MDL: MFCD00052101
    • Inchi: 1S/C9H8N2S/c1-7-2-4-8(5-3-7)9-6-12-11-10-9/h2-6H,1H3
    • InChI Key: REVOTHBALZGHSK-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)N=N1

Computed Properties

  • Exact Mass: 176.04100
  • Monoisotopic Mass: 176.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.199
  • Melting Point: 73 °C
  • Boiling Point: 299.9°C at 760 mmHg
  • Flash Point: 133.3°C
  • Refractive Index: 1.599
  • PSA: 54.02000
  • LogP: 2.51350

1,2,3-Thiadiazole,4-(4-methylphenyl)- Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

1,2,3-Thiadiazole,4-(4-methylphenyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3-Thiadiazole,4-(4-methylphenyl)- Pricemore >>

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